Cas no 1047678-51-2 (3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid)

• Product Name: 3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid
• CAS No: 1047678-51-2
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 5471634
• PubChem ID: 18580968
• Update Time: 2025-06-11

3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0037
• 4-(4-ethylanilino)-2-[2-(2-hydroxyethoxy)ethylamino]-4-oxobutanoic acid
• 1047678-51-2
• 4-((4-ethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid
• AKOS005143170
• 3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid

• Inchi： 1S/C16H24N2O5/c1-2-12-3-5-13(6-4-12)18-15(20)11-14(16(21)22)17-7-9-23-10-8-19/h3-6,14,17,19H,2,7-11H2,1H3,(H,18,20)(H,21,22)
• InChI Key： MWMOVNBVYIGETN-UHFFFAOYSA-N
• SMILES： O(CCO)CCNC(C(=O)O)CC(NC1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 324.16852187g/mol
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid

Introduction to 3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid (CAS No. 1047678-51-2)

3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid, identified by its CAS number 1047678-51-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a 4-ethylphenyl moiety, a carbamoyl group, and an amino chain with a hydroxyethoxy substituent contributes to its multifaceted reactivity and biological potential.

The chemical structure of this compound can be broken down into several key components. The 4-ethylphenyl ring introduces a lipophilic aromatic region, which is often utilized in drug design to enhance membrane permeability and binding affinity. The carbamoyl group serves as a hinge point, allowing for further functionalization and interaction with biological targets. Additionally, the amine and hydroxyethoxy functionalities provide opportunities for hydrogen bonding and solubility modulation, making this compound adaptable to different pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, metabolic disorders, and neurodegenerative diseases. The structural features of 3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid (CAS No. 1047678-51-2) align well with these objectives. For instance, the compound’s ability to interact with enzymes and receptors involved in these pathways has been explored in preclinical studies.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have leveraged its structural flexibility to design derivatives with enhanced potency and selectivity. The 4-ethylphenyl ring, in particular, has been shown to improve binding affinity to certain protein targets, while the hydroxyethoxy group enhances solubility in aqueous environments. These properties make it an attractive candidate for further optimization.

Recent studies have highlighted the compound’s efficacy in models of inflammation and pain management. The interaction between the carbamoyl group and inflammatory mediators has been investigated, revealing promising results in reducing pro-inflammatory cytokine production. Furthermore, the compound’s ability to cross the blood-brain barrier has been explored in animal models, suggesting potential applications in treating neuroinflammatory conditions.

The synthesis of 3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid (CAS No. 1047678-51-2) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-ethylphenyl moiety typically begins with Friedel-Crafts alkylation or similar electrophilic aromatic substitution reactions. Subsequent functionalization steps, such as carbamoylation and amine coupling, are carried out under controlled pH and temperature conditions to ensure high yield and purity.

The purification process is critical to obtaining a high-quality final product. Techniques such as column chromatography or recrystallization are commonly employed to isolate the desired compound from impurities. Analytical methods like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are used to confirm the structural integrity and purity of the compound.

In terms of pharmacokinetics, the presence of polar functional groups like the hydroxyethoxy moiety influences water solubility, while the lipophilic nature of the 4-ethylphenyl ring affects fat solubility. These properties are crucial for determining appropriate dosing regimens and delivery methods. For example, formulations designed for oral administration may need to balance solubility with stability to ensure efficacy.

The potential therapeutic applications of this compound are broad-ranging. In addition to its role in inflammation and pain management, it has shown promise in preclinical models related to metabolic disorders such as obesity and type 2 diabetes. The ability of the carbamoyl group to interact with metabolic enzymes suggests that it could modulate glucose homeostasis or lipid metabolism.

Moreover, research into neurodegenerative diseases has identified pathways where this compound may exert beneficial effects. The interaction with neurotransmitter receptors and ion channels could potentially mitigate symptoms associated with conditions like Alzheimer’s disease or Parkinson’s disease. While these applications are still under investigation, they highlight the versatility of this molecular scaffold.

The development of new pharmaceuticals relies heavily on understanding both chemical reactivity and biological activity. Computational modeling techniques have become increasingly important in predicting how compounds will behave within biological systems. By simulating interactions at the molecular level, researchers can identify potential lead compounds before investing significant resources in synthesis and testing.

The case of 3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid (CAS No. 1047678-51-2) exemplifies how interdisciplinary approaches can accelerate drug discovery efforts. Combining expertise in organic chemistry, medicinal chemistry, biochemistry, and computational biology allows for more efficient identification of promising candidates.

In conclusion,3-[(4-ethylphenyl)carbamoyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}propanoic acid (CAS No. 1047678-51-2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse biological potential. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,it is likely that it will play an important role in future medical treatments.